(3Z)-3-{[(2-bromophenyl)amino]methylidene}-1-[(4-methylphenyl)methyl]-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione

Specification

• CAS No.: 894676-90-5
• Molecular Formula: C21H17BrN2O3S2
• Molecular Weight: 489.4
• IUPAC Name: (3Z)-3-[(2-bromoanilino)methylidene]-1-[(4-methylphenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• Standard InChI: InChI=1S/C21H17BrN2O3S2/c1-14-6-8-15(9-7-14)13-24-18-10-11-28-21(18)20(25)19(29(24,26)27)12-23-17-5-3-2-4-16(17)22/h2-12,23H,13H2,1H3/b19-12-
• Standard InChI Key: MUEUJTBQDHJRQZ-UNOMPAQXSA-N
• SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)C(=CNC4=CC=CC=C4Br)S2(=O)=O)SC=C3

Introduction

The compound (3Z)-3-{[(2-bromophenyl)amino]methylidene}-1-[(4-methylphenyl)methyl]-1H,3H,4H-2lambda6-thieno[3,2-c]thiazine-2,2,4-trione is a complex organic molecule belonging to the thieno[3,2-c]thiazine derivatives class. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The specific compound of interest combines a 2-bromophenyl group with a 4-methylphenyl group, which may influence its chemical and biological properties.

Spectroscopic Data

Spectroscopic analysis, including NMR and IR spectroscopy, would be essential for confirming the structure and identifying functional groups.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Common methods include:

• Condensation Reactions: The reaction between a thieno[3,2-c]thiazine derivative and an appropriate amine (e.g., 2-bromophenylamine) in the presence of a suitable catalyst.

• Alkylation Reactions: Introduction of the 4-methylphenyl group via alkylation reactions.

Monitoring techniques such as thin-layer chromatography (TLC) are used to assess reaction progress.

Biological Activities

Thieno[3,2-c]thiazine derivatives have been investigated for their potential biological activities, including:

• Antimicrobial Properties: Some derivatives have shown activity against bacterial strains.

• Anticancer Properties: Research indicates potential activity against cancer cell lines, although specific data for this compound is not available.

• Antifungal Properties: These compounds may also exhibit antifungal activity.

Potential Applications

Given its structural features, this compound could have applications in:

• Pharmacology: As a lead compound in drug discovery due to its unique functional groups.

• Materials Science: In the development of new materials, such as polymers and dyes.

Mechanism of Action

The mechanism by which this compound exerts its biological effects is not fully elucidated but may involve:

• Enzyme Inhibition: Binding to specific enzymes involved in metabolic pathways.

• Receptor Modulation: Interaction with receptors to modulate cellular signaling.

• Gene Expression Alteration: Influencing gene expression related to various biological processes.

Data Table: Potential Biological Activities of Thieno[3,2-c]12thiazine Derivatives

Biological Activity	Potential Targets/Effects
Antimicrobial	Bacterial strains
Anticancer	Cancer cell lines
Antifungal	Fungal strains